(3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL

• Molecular Formula: C9H11ClFNO
• Molecular Weight: 203.64 g/mol
• IUPAC Name: (3S)-3-amino-3-(3-chloro-2-fluorophenyl)propan-1-ol
• InChI: InChI=1S/C9H11ClFNO/c10-7-3-1-2-6(9(7)11)8(12)4-5-13/h1-3,8,13H,4-5,12H2/t8-/m0/s1
• InChI Key: WZPUBUZRUYSEOM-QMMMGPOBSA-N
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)F)[C@H](CCO)N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)F)C(CCO)N

Description

(3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-ol (CAS 1213508-94-1) is a chiral amino alcohol of high interest in medicinal and organic chemistry. Its molecular formula is C₉H₁₁ClFNO, with a molecular weight of 203.64 g/mol . This compound serves as a valuable synthetic intermediate, or building block, for the construction of more complex molecules, particularly in the development of pharmaceutical candidates . The structure features a propan-1-ol backbone with an amino group at the stereogenic C3 position, which has an S-configuration, and a phenyl ring substituted with chlorine and fluorine at the 3 and 2 positions, respectively . The specific placement of these halogens influences the compound's electronic properties and steric profile, which can be critical for its interactions in biological systems . In scientific research, this compound's primary application is as a key precursor. Chlorine and fluorine-containing compounds are prevalent in FDA-approved drugs and candidates in pre-clinical trials, targeting a wide range of diseases . The presence of both amino and hydroxyl functional groups makes it a versatile handle for further chemical modifications, such as amidation, protection/deprotection sequences, and oxidation to aldehyde intermediates . Researchers can employ various synthetic strategies to obtain this chiral molecule, including asymmetric hydrogenation using chiral catalysts like Ru-BINAP complexes to achieve high enantiomeric excess, or enzymatic resolution to isolate the desired (3S)-enantiomer . (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-ol is strictly for research purposes and is not intended for diagnostic, therapeutic, or personal use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL typically involves the following steps:

Starting Material: The synthesis begins with a suitable precursor, such as a substituted benzene derivative.

Halogenation: The precursor undergoes halogenation to introduce the chloro and fluoro substituents on the phenyl ring.

Amination: The halogenated intermediate is then subjected to amination to introduce the amino group at the desired position.

Reduction: The final step involves the reduction of the intermediate to obtain the desired (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions, such as:

Catalysts: Use of specific catalysts to enhance reaction rates and selectivity.

Temperature and Pressure: Controlled temperature and pressure conditions to ensure high yield and purity.

Purification: Advanced purification techniques, such as chromatography, to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

(3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to modify the functional groups.

Substitution: The amino and hydroxyl groups can participate in substitution reactions to form derivatives.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or chromium trioxide for oxidation reactions.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride for reduction reactions.

Substitution Reagents: Such as alkyl halides or acyl chlorides for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone, while substitution may produce various derivatives with different functional groups.

Scientific Research Applications

(3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL involves its interaction with specific molecular targets. The amino and hydroxyl groups can form hydrogen bonds with biological molecules, influencing their activity and function. The chloro and fluoro substituents may also play a role in modulating the compound’s properties and interactions.

Comparison with Similar Compounds

Substituent Effects and Molecular Properties

A comparison of key structural analogs is summarized in Table 1:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents on Phenyl Ring	Key Features
(3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL	C₉H₁₀ClFNO	204.45	3-chloro, 2-fluoro	Dual halogenation; S-configuration
(3S)-3-Amino-3-(4-bromophenyl)propan-1-ol hydrochloride	C₉H₁₁BrClNO	280.55	4-bromo	Bromine (larger, polarizable); hydrochloride salt
(3S)-3-Amino-3-(2-bromo-4-methylphenyl)propan-1-OL	C₁₀H₁₄BrNO	244.13	2-bromo, 4-methyl	Bromo + methyl; increased lipophilicity

Key Observations:

• Halogen Type and Position: The target compound’s 3-chloro-2-fluoro substitution creates a distinct electronic profile. Chlorine’s inductive effect and fluorine’s strong electronegativity may enhance dipole interactions with biological targets compared to bromine in and . Bromine’s larger atomic radius (1.85 Å vs.
• Salt Forms : The hydrochloride salt in likely improves aqueous solubility compared to the free base form of the target compound. This is critical for bioavailability, as poor solubility often necessitates formulation strategies like solid dispersions (e.g., spray drying, as in ) .

Physicochemical and Pharmacokinetic Implications

• In contrast, the hydrochloride analog () benefits from salt formation, which enhances ionization and solubility. Brominated analogs () may have even lower solubility due to increased molecular weight and lipophilicity .

Biological Activity

(3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL, also known by its CAS number 1213356-31-0, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that illustrate its efficacy.

• Molecular Formula : C9H11ClFNO
• Molecular Weight : 203.64 g/mol
• Structure : The compound features a chiral center at the carbon atom adjacent to the amino group, which is crucial for its biological activity.

Research indicates that (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL may interact with various biological targets, particularly in the context of inhibiting specific enzymatic pathways. Its structural similarity to other amino alcohols suggests potential interactions with neurotransmitter systems and enzyme inhibition pathways.

Antimicrobial Properties

Studies have shown that this compound exhibits antimicrobial activity against certain bacterial strains. A notable study indicated that at concentrations around 50 μM, the compound could inhibit the secretion of virulence factors in pathogenic bacteria, suggesting its role as a potential therapeutic agent against infections caused by these organisms .

Cytotoxic Effects

In vitro assays have demonstrated that (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL has cytotoxic effects on various cancer cell lines. For instance, it has been shown to induce apoptosis in T-lymphoma cells, which is indicative of its potential as an anticancer agent . The compound's ability to downregulate key signaling pathways involved in cell proliferation and survival further supports its therapeutic potential.

Case Studies

Study Reference	Objective	Findings
Pendergrass et al.	To evaluate the inhibition of Type III secretion system (T3SS)	Found that (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL significantly reduced virulence factor secretion at high concentrations (50 μM).
Pharmacophoric analysis	Assess cytotoxicity against cancer cells	Demonstrated potent cytotoxicity against T-cell lymphoma with IC50 values indicating strong antiproliferative effects.

Pharmacokinetics

The pharmacokinetic profile of (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL remains under investigation. However, preliminary data suggest moderate absorption and distribution characteristics typical of small organic molecules. Further studies are necessary to elucidate its metabolism and excretion pathways.

Q & A

Q. What are the established synthetic routes for (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL, and how do reaction conditions influence stereochemical purity?

The compound is synthesized via stereoselective reduction of a nitro precursor. A common method involves reducing 3-(3-chloro-2-fluorophenyl)-2-nitropropene using sodium borohydride (NaBH₄) in ethanol or tetrahydrofuran (THF) at 0–25°C to preserve the (3S) configuration . Catalytic hydrogenation with palladium on carbon (Pd/C) under hydrogen pressure is another scalable method, though temperature and catalyst loading must be optimized to minimize racemization . Polarimetry and chiral HPLC are critical for verifying enantiomeric excess (>99% e.e.) .

Q. Which spectroscopic techniques are most reliable for characterizing (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL?

• NMR : ¹H and ¹³C NMR confirm the aromatic substitution pattern (3-chloro-2-fluorophenyl) and hydroxyl/amino proton signals. For example, the hydroxyl proton typically appears as a broad singlet (~1.5 ppm), while aromatic protons split into complex multiplets due to meta/para halogen effects .
• IR : Stretching frequencies for -NH₂ (~3350 cm⁻¹) and -OH (~3200 cm⁻¹) groups validate functional groups .
• Mass Spectrometry : High-resolution ESI-MS confirms the molecular ion peak (e.g., [M+H]⁺ at m/z 234.08 for C₉H₁₂ClFNO) .

Advanced Research Questions

Q. How can researchers optimize reaction conditions to mitigate competing pathways (e.g., over-reduction or racemization) during synthesis?

• Solvent Selection : Polar aprotic solvents (e.g., THF) stabilize intermediates and reduce side reactions like nitro group over-reduction.
• Temperature Control : Maintaining temperatures below 30°C during NaBH₄ reduction prevents epimerization .
• Catalyst Screening : Testing chiral catalysts (e.g., Ru-BINAP complexes) in hydrogenation can enhance enantioselectivity .
• In-line Monitoring : Use of PAT (Process Analytical Technology) tools like FTIR or Raman spectroscopy enables real-time tracking of reaction progress .

Q. What strategies resolve contradictions in reported bioactivity data for this compound across different studies?

Discrepancies in bioactivity (e.g., enzyme inhibition IC₅₀ values) may arise from:

• Assay Variability : Differences in buffer pH, ionic strength, or enzyme sources. Standardize protocols using validated kits (e.g., Thermo Fisher’s KinaseGlō).
• Impurity Profiles : Trace solvents (e.g., residual THF) or stereochemical impurities can skew results. Purity must exceed 98% (HPLC) .
• Data Normalization : Cross-reference results with positive controls (e.g., staurosporine for kinase assays) to ensure consistency .

Q. How can computational modeling predict the compound’s interaction with biological targets (e.g., GPCRs or kinases)?

• Docking Studies : Use Schrödinger’s Glide or AutoDock Vina to model binding poses. The chloro-fluorophenyl group often occupies hydrophobic pockets, while the amino and hydroxyl groups form hydrogen bonds with catalytic residues .
• MD Simulations : GROMACS or AMBER simulations assess binding stability over 100-ns trajectories, identifying key residues (e.g., Lys216 in kinase targets) .
• QSAR : Develop quantitative structure-activity relationship models using descriptors like LogP and polar surface area to predict ADMET properties .

Methodological Considerations

Q. What purification techniques ensure high recovery of (3S)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-OL without compromising stereochemical integrity?

• Chromatography : Reverse-phase HPLC with a chiral column (e.g., Chiralpak AD-H) using hexane:isopropanol (85:15) eluent achieves >99% purity .
• Crystallization : Recrystallization from ethyl acetate/hexane mixtures at −20°C yields enantiopure crystals (confirmed via X-ray diffraction) .

Q. How should researchers handle stability issues (e.g., oxidation or hygroscopicity) during storage?

• Storage Conditions : Store under nitrogen at −20°C in amber vials to prevent photooxidation of the chloro-fluorophenyl group .
• Stabilizers : Add 0.1% w/v ascorbic acid to aqueous solutions to inhibit amino group oxidation .